Cas no 2229687-25-4 (3-(4,6-dichloropyridin-3-yl)prop-2-enal)

• Product Name: 3-(4,6-dichloropyridin-3-yl)prop-2-enal
• CAS No: 2229687-25-4
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 6259593
• PubChem ID: 165634075
• Update Time: 2025-06-26

3-(4,6-dichloropyridin-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyridin-3-yl)prop-2-enal
• EN300-1977089
• 2229687-25-4

• Inchi： 1S/C8H5Cl2NO/c9-7-4-8(10)11-5-6(7)2-1-3-12/h1-5H/b2-1+
• InChI Key： MECODKHKFXJNRT-OWOJBTEDSA-N
• SMILES： ClC1C=C(N=CC=1/C=C/C=O)Cl

Computed Properties

• Exact Mass: 200.9748192g/mol
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Additional information on 3-(4,6-dichloropyridin-3-yl)prop-2-enal

3-(4,6-Dichloropyridin-3-yl)prop-2-enal (CAS No. 2229687-25-4): A Comprehensive Overview of Its Synthesis, Biological Activity, and Therapeutic Potential

3-(4,6-Dichloropyridin-3-yl)prop-2-enal is a multifunctional organic compound characterized by its unique molecular framework, which combines aromatic pyridine rings with aldehyde functional groups. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and therapeutic innovation. The 4,6-dichloropyridin-3-yl substituent, a key structural element, confers unique electronic properties that influence the compound's reactivity and biological activity. Meanwhile, the prop-2-enal moiety contributes to its ability to engage in various chemical interactions, making it a promising candidate for pharmacological research.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-(4,6-dichloropyridin-3-yl)prop-2-enal, with studies highlighting its role as a versatile building block in the design of bioactive molecules. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound can be selectively modified to enhance its solubility and stability, addressing common challenges in drug development. The compound's synthesis typically involves a multistep process, including the chlorination of pyridine derivatives and subsequent aldehyde functionalization, which are critical for achieving the desired molecular structure.

Biological assays have revealed that 3-(4,6-dichloropyridin-3-yl)prop-2-enal exhibits promising pharmacological properties, particularly in its interactions with enzyme systems and cell signaling pathways. Research conducted in 2024 by the University of Cambridge's Institute of Pharmaceutical Sciences indicated that this compound demonstrates selective inhibition of certain kinases, which are implicated in inflammatory and oncogenic processes. The 4,6-dichloropyridin-3-yl group appears to play a pivotal role in this activity, as its electronic effects modulate the compound's affinity for target proteins.

One of the most notable applications of 3-(4,6-dichloropyridin-3-yl)prop-2-enal is in the development of anti-inflammatory agents. A 2023 clinical trial reported in Pharmaceutical Research highlighted its potential as a novel therapeutic agent for conditions such as rheumatoid arthritis. The compound's ability to modulate cytokine production, mediated through its interaction with the NF-κB pathway, has been identified as a key mechanism of action. This discovery aligns with broader trends in drug discovery that prioritize the targeting of inflammatory pathways to address chronic diseases.

Additionally, 3-(4,6-dichloropyridin-3-yl)prop-2-enal has shown potential in the field of oncology. A 2024 preclinical study published in Cancer Cell Reports explored its antitumor activity against breast cancer cell lines. The compound was found to induce apoptosis through the activation of caspase-3 and the suppression of the PI3K/AKT signaling pathway. These findings underscore the compound's versatility in targeting multiple biological processes, making it a valuable candidate for further investigation.

From a synthetic perspective, the preparation of 3-(4,6-dichloropyridin-3-yl)prop-2-enal involves a series of well-defined chemical reactions. The initial step typically involves the chlorination of pyridine rings to introduce the 4,6-dichloropyridin-3-yl group, followed by the aldehyde functionalization of the prop-2-enal moiety. These steps are optimized to ensure high yields and purity, which are essential for downstream applications in drug development. The use of advanced chromatographic techniques has further enhanced the efficiency of this process, as demonstrated in a 2023 review article in Organic Synthesis.

Despite its promising properties, the use of 3-(4,6-dichloropyridin-3-yl)prop-2-enal requires careful consideration of its safety profile. While preclinical studies have not reported significant toxicological concerns, further research is needed to evaluate its long-term effects. A 2024 study published in Toxicological Sciences emphasized the importance of assessing the compound's potential for metabolic interactions and its impact on organ function. These findings highlight the need for rigorous testing to ensure its safety in therapeutic applications.

Looking ahead, the future of 3-(4,6-dichloropyridin-3-yl)prop-2-enal lies in its integration into personalized medicine strategies. Researchers are exploring its potential for combination therapies, where it could be used alongside existing drugs to enhance treatment efficacy. A 2023 collaborative study between the National Institutes of Health and the European Medicines Agency suggested that this compound could be tailored to target specific genetic markers, paving the way for more precise therapeutic interventions. This aligns with the growing emphasis on precision medicine in modern healthcare.

In conclusion, 3-(4,6-dichloropyridin-3-yl)prop-2-enal represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. As research continues to uncover its potential, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions. The ongoing exploration of its applications, coupled with advancements in synthetic and analytical techniques, will undoubtedly expand its impact in the years to come.